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Compound of Interest

Compound Name: 3'-Hydroxypropiophenone

Cat. No.: B076195

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage information
for 3'-Hydroxypropiophenone (CAS No. 13103-80-5). The following sections detail the
hazardous properties, necessary precautions, and emergency procedures to ensure the safe
and effective use of this compound in a laboratory and drug development setting.

Section 1: Chemical and Physical Properties

3'-Hydroxypropiophenone is an aromatic ketone that appears as an off-white to beige solid.
[1] It is a key intermediate in the synthesis of various pharmaceutical compounds, including
antihypertensives and antidepressants.[1]

Table 1: Physical and Chemical Properties of 3'-Hydroxypropiophenone
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Property Value Source
Molecular Formula CoH1002 [2][3]
Molecular Weight 150.17 g/mol [2][3]
Appearance Off-white to beige solid [1]
Melting Point 75-77°C [1]
Boiling Point 288.9 + 23.0°C (Predicted) [1][4]
Density 1.104 + 0.06 g/cm? (Predicted) [1114]

Soluble in Chloroform
Slightly), Ethyl Acetate

Solubility ( _g ). Ethy , [1][4][5]
(Slightly), Methanol (Slightly).

Sparingly soluble in water.

Mild, characteristic ketone-like
Odor (5]
odor

Section 2: Safety and Hazards

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3'-Hydroxypropiophenone is classified as an irritant and may be harmful if swallowed.

[2]

Table 2: GHS Hazard Information for 3'-Hydroxypropiophenone
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Pictogram Signal Word Hazard Class Hazard Statement
Skin )
E, ] o H315: Causes skin
raalt text Warning corrosion/irritation

irritation[2]
(Category 2)

Serious eye
damage/eye irritation
(Category 2A)

H319: Causes serious

eye irritation[2]

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed[2]

Specific target organ
toxicity — single
exposure (Category
3), Respiratory tract
irritation

H335: May cause

respiratory irritation[2]

Section 3: Handling and Personal Protective

Equipment

Proper handling procedures and the use of personal protective equipment (PPE) are crucial to

minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[6][7]

Do not breathe dust.[6][7]

Avoid dust formation.[6][7]

Personal Protective Equipment (PPE):

Wash hands and any exposed skin thoroughly after handling.[6]

Use only outdoors or in a well-ventilated area.[6][8]
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Table 3: Recommended Personal Protective Equipment

PPE Type Specification

Source

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
gloves to prevent skin

Skin Protection exposure. Wear appropriate
protective clothing to prevent

skin exposure.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator should be used if
Respiratory Protection o
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Section 4: Storage and Stability

Storage Conditions:

» Store in a cool, dry, and well-ventilated place.[5][6]
o Keep the container tightly closed.[5][6]

o Store locked up.[6][8]

Incompatible Materials:

» Strong oxidizing agents[5][6]
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Strong reducing agents[5]

Bases|[6][8]

Acid anhydrides|[6][8]

Acid chlorides[6][8]

Reactive metals[5]

Strong acids[5]
Stability:

e The compound is stable under normal ambient conditions.[1]

Section 5: First-Aid Measures

Table 4: First-Aid Procedures for 3'-Hydroxypropiophenone Exposure
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Exposure Route First-Aid Procedure

Source

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
Inhalation not breathing, give artificial
respiration. Call a POISON
CENTER or doctor/physician if

you feel unwell.

Wash off immediately with
plenty of soap and water. If
_ skin irritation occurs, get
Skin Contact _ _ _
medical advice/attention. Take
off contaminated clothing and

wash before reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Clean mouth with water. Do
Ingestion NOT induce vomiting. Get

medical attention.

Section 6: Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:
e Ensure adequate ventilation.[6]
o Use personal protective equipment as required.[6]

» Avoid breathing dust.[6]
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Methods for Containment and Cleanup:
e Avoid dust formation.[6][7]
e Sweep up and shovel into suitable containers for disposal.[6][7]

¢ Do not let this chemical enter the environment.[6][7]
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Initial Response

Chemical Spill Occurs

Evacuate Immediate Area

Y

Alert Supervisor and
Safety Officer

Y

Assess the Spill
(Identify substance, quantity, risks)

Cleanup %;rocedure

Don Appropriate PPE
(Gloves, Goggles, Respirator)

A

Contain the Spill
(Use absorbent material)

A

Collect Spilled Material
(Sweep solid into container)

Y

Decontaminate the Area

Post-Cleanup
\4

Dispose of Waste
(Follow hazardous waste protocols)

\

Restock Spill Kit

\

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Section 7: Experimental Protocols

While detailed proprietary toxicology studies are not publicly available, a representative

synthetic protocol provides insight into handling the substance in a laboratory setting.

Preparation of 3'-Hydroxypropiophenone:

This protocol describes the synthesis of 3'-hydroxypropiophenone from m-

methoxyacetophenone.[3]

Methodology:

Aluminum chloride (8.0 g, 0.0594 mol) is slowly added to a stirred solution of m-
methoxyacetophenone (6.5 g, 0.0396 mol) in toluene (100 mL) under a nitrogen atmosphere
at room temperature.[3]

The reaction mixture is heated to reflux under a nitrogen atmosphere for 5 hours.[3]

After cooling to room temperature, the mixture is slowly poured into a 10% aqueous HCI
solution (200 mL).[3]

The organic and aqueous layers are separated.[3]
The aqueous phase is extracted with ethyl acetate (3 x 150 mL).[3]

The combined organic layers are washed with brine (50 mL) and dried over anhydrous
sodium sulfate.[3]

The solvent is removed under reduced pressure to yield the crude product.[3]

The crude product is purified by column chromatography to give m-hydroxypropiophenone
as a solid.[3]

This synthesis involves handling corrosive and flammable materials and should be performed

in a well-ventilated fume hood with appropriate personal protective equipment.

Section 8: Disposal Considerations
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Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, national, and international regulations.[6][8] Do not empty into drains.[6]

This guide is intended to provide comprehensive safety information. Always refer to the specific
Safety Data Sheet (SDS) provided by the supplier before handling 3'-Hydroxypropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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